Cas no 1798902-86-9 (N-Benzoyl-N-methyl-L-tyrosine)

N-Benzoyl-N-methyl-L-tyrosine is a modified tyrosine derivative featuring a benzoyl group and a methyl substitution on the nitrogen. This compound is primarily utilized in peptide synthesis and biochemical research due to its role as a protected tyrosine analog, offering enhanced stability and controlled reactivity. The benzoyl group provides steric and electronic protection for the amino functionality, while the methyl substitution influences conformational properties. Its structural features make it valuable for studying enzyme interactions, designing peptide-based therapeutics, and investigating tyrosine-related metabolic pathways. The compound is characterized by high purity and consistent performance, ensuring reliability in experimental applications.

N-Benzoyl-N-methyl-L-tyrosine structure

Product Name:N-Benzoyl-N-methyl-L-tyrosine

CAS No:1798902-86-9

MF:

MW:

CID:4552611

Update Time:2025-05-28

N-Benzoyl-N-methyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

- N-Benzoyl-N-methyl-L-tyrosine

N-Benzoyl-N-methyl-L-tyrosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B208230-50mg	N-Benzoyl-N-methyl-L-tyrosine	1798902-86-9	50mg	$ 201.00	2023-04-19
TRC	B208230-500mg	N-Benzoyl-N-methyl-L-tyrosine	1798902-86-9	500mg	$ 1596.00	2023-04-19
AN HUI ZE SHENG Technology Co., Ltd.	B208230-50mg	N-Benzoyl-N-methyl-L-tyrosine	1798902-86-9	50mg	￥1800.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	B208230-500mg	N-Benzoyl-N-methyl-L-tyrosine	1798902-86-9	500mg	￥14400.00	2023-09-15

N-Benzoyl-N-methyl-L-tyrosine Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on N-Benzoyl-N-methyl-L-tyrosine

Comprehensive Overview of N-Benzoyl-N-methyl-L-tyrosine (CAS No. 1798902-86-9): Properties, Applications, and Research Insights

N-Benzoyl-N-methyl-L-tyrosine (CAS No. 1798902-86-9) is a specialized tyrosine derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its benzoyl and methyl modifications, serves as a critical intermediate in the synthesis of peptides and small-molecule therapeutics. Its unique structure enhances stability and bioavailability, making it a focal point for drug discovery and enzyme inhibition studies.

In recent years, the demand for modified amino acids like N-Benzoyl-N-methyl-L-tyrosine has surged due to their role in targeted drug delivery and proteomics research. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound's CAS No. 1798902-86-9 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening and bioconjugation applications.

The synthesis of N-Benzoyl-N-methyl-L-tyrosine involves selective acylation and methylation of L-tyrosine, ensuring high enantiomeric purity. This process aligns with the pharmaceutical industry's emphasis on chiral specificity, a key factor in reducing off-target effects. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its purity, addressing the stringent quality standards required for preclinical studies.

From an industrial perspective, N-Benzoyl-N-methyl-L-tyrosine is gaining traction in the development of peptide-based therapeutics, a market projected to grow exponentially. Its compatibility with solid-phase peptide synthesis (SPPS) makes it invaluable for producing custom peptides used in vaccines and diagnostic tools. Additionally, its benzoyl group enhances UV absorbance, facilitating detection in analytical assays.

Environmental and safety considerations are also paramount. Unlike hazardous compounds, N-Benzoyl-N-methyl-L-tyrosine is classified as non-toxic under standard handling conditions, aligning with green chemistry principles. This attribute, combined with its biodegradability, positions it favorably for sustainable biopharmaceutical production.

In conclusion, N-Benzoyl-N-methyl-L-tyrosine (CAS No. 1798902-86-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, diagnostics, and material science, resonating with trends like personalized medicine and AI-driven molecular design. As research advances, this compound is poised to play a pivotal role in addressing unmet medical needs.